Cas no 1226437-39-3 (ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate)

• Product Name: ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate
• CAS No: 1226437-39-3
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 6078448
• PubChem ID: 49677608
• Update Time: 2025-07-21

ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate
• ethyl 4-((2-methoxyquinolin-8-yl)amino)-4-oxobutanoate
• VU0528013-1
• 1226437-39-3
• ethyl 3-[(2-methoxyquinolin-8-yl)carbamoyl]propanoate
• AKOS024527387
• ethyl 4-[(2-methoxyquinolin-8-yl)amino]-4-oxobutanoate
• F5893-0083

• Inchi： 1S/C16H18N2O4/c1-3-22-15(20)10-8-13(19)17-12-6-4-5-11-7-9-14(21-2)18-16(11)12/h4-7,9H,3,8,10H2,1-2H3,(H,17,19)
• InChI Key： RSKRSROQTMBQIZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(NC1=CC=CC2=CC=C(N=C12)OC)=O)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.5Ų

Additional information on ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate

Introduction to Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate (CAS No: 1226437-39-3)

Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate, a compound with the chemical identifier CAS No: 1226437-39-3, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of methoxyquinoline derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a carbamoyl group and an ethyl ester moiety in its molecular structure contributes to its complex reactivity and functionality, making it a valuable scaffold for drug discovery.

The< strong>ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate molecule exhibits a distinct arrangement of functional groups that positions it as a promising candidate for further investigation. The methoxyquinoline core is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in the synthesis and characterization of this class of compounds have opened new avenues for therapeutic development.

In recent years, there has been a growing interest in quinoline derivatives due to their ability to interact with various biological targets. The< strong>2-methoxyquinolin-8-yl moiety in Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate is particularly interesting because it can modulate multiple pathways involved in disease progression. For instance, studies have shown that methoxyquinolines can inhibit the activity of certain enzymes and receptors, which are implicated in conditions such as cancer and neurodegenerative diseases.

The< strong>carbamoylpropanoate group attached to the ethyl ester moiety introduces an additional layer of complexity to the molecule. This functional group can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates. Moreover, the propanoate side chain provides a hydrophobic region that can enhance membrane permeability, making it easier for the compound to cross biological barriers.

One of the most compelling aspects of Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate is its potential application in the development of novel therapeutic agents. Current research is focused on exploring its pharmacological properties through both in vitro and in vivo studies. Preliminary findings suggest that this compound may exhibit significant activity against various disease models, including those related to cancer and inflammation.

The synthesis of< strong>Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex framework of this molecule.

The structural diversity offered by Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate makes it a versatile scaffold for drug design. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in the context of personalized medicine, where individual patient needs are taken into account during drug development.

In conclusion, Ethyl 3-(2-methoxyquinolin-8-yl)carbamoylpropanoate represents a significant advancement in pharmaceutical research. Its unique chemical structure and potential biological activities make it a promising candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the development of innovative therapeutic strategies.